2-Iodo-4,5-dimethylbenzoic acid

• IUPAC Name: 2-iodo-4,5-dimethylbenzoic acid
• InChI: InChI=1S/C9H9IO2/c1-5-3-7(9(11)12)8(10)4-6(5)2/h3-4H,1-2H3,(H,11,12)
• InChI Key: UJPYLBURWVNVJI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1C)I)C(=O)O
• Molecular Formula: C9H9IO2
• Molecular Weight: 276.07 g/mol
• CAS No.: 35149-23-6

Description

2-Iodo-4,5-dimethylbenzoic acid is a chemical compound with the empirical formula C9H9IO2. It has a molecular weight of 276.07. The compound is solid in form.

Molecular Structure Analysis

The molecular structure of this compound consists of a benzene ring substituted with two methyl groups, an iodine atom, and a carboxylic acid group. The SMILES string representation of the molecule is Cc1cc(I)c(cc1C)C(O)=O.

Physical and Chemical Properties Analysis

This compound is a solid compound with a melting point of 203-206 °C. Its molecular weight is 276.07.

Scientific Research Applications

Synthesis and Chemical Structure

• 2-Iodo-4,5-dimethylbenzoic acid serves as a key intermediate in various chemical syntheses. One notable application is in the synthesis of 2-Amino-4,5-Dimethylbenzoic Acid, where it undergoes several chemical transformations, including condensation, cyclization, and oxidation. This process has been characterized using techniques like Fourier Transform Infrared Spectroscopy (FT-IR) and Magnetic Resonance Spectroscopy (1H NMR) (Lin, 2013).

Intermediate for Pharmacological Agents

• It also plays a role in the preparation of pharmacological agents. For instance, its derivative, 3,4-dimethyl-2-iodobenzoic acid, is used as a key intermediate in producing vadimezana, a vascular disrupting agent. The synthesis process involves several steps, including glyoxylic acid treatment, chlorination, oximation, and cyclization, indicating its complex role in pharmaceutical chemistry (Shaojie, 2011).

Palladium-Catalyzed Carbonylation

• In the field of macrolide synthesis, this compound derivatives are used in palladium-catalyzed carbonylation reactions. This method provides a general and convenient approach for synthesizing orsellinic acid moieties, crucial components in various macrolide structures (Takahashi et al., 1980).

Antitumor Activity and Cell Death Induction

• Research has shown that iodine contrast agents related to this compound, like 2,3,5-triiodobenzoic acid (TIBA), can induce cell death in tumor cells. These agents increase reactive oxygen species, leading to apoptosis in various cancer cell lines. This discovery opens potential applications in cancer treatment and understanding the subcellular mechanisms of such compounds (Silva de Abreu & Fernandes, 2021).

Steric Effects and Molecular Structure

• In the study of molecular structures, derivatives of this compound, such as 2,3-dimethylbenzoic acid, are used to understand steric effects and the inhibition of resonance in benzene derivatives. These studies utilize techniques like X-ray diffraction and ab initio calculations to analyze molecular conformation and how crystal forces affect it (Císařová et al., 2000).

Rare Earth Complexes

• The compound is also involved in forming rare earth complexes, particularly in combination with other compounds like 5,5′-dimethyl-2,2′-bipyridine. These complexes have been studied for their structural characteristics and thermal properties, offering insights into rare earth chemistry (Zhu, Ren, & Zhang, 2018).

Safety and Hazards

The compound may cause skin and eye irritation and may also cause respiratory irritation. It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray and to wear protective gloves/eye protection/face protection when handling the compound.

Future Directions

While specific future directions for the research and application of 2-Iodo-4,5-dimethylbenzoic acid are not available, the compound’s potential in various chemical reactions and its iodine component’s role in inhibiting certain types of carcinogenesis suggest possible areas of exploration.